5-Isoxazolepropanoicacid, 3-methyl-

• IUPAC Name: 3-(3-methyl-1,2-oxazol-5-yl)propanoic acid
• InChI: InChI=1S/C7H9NO3/c1-5-4-6(11-8-5)2-3-7(9)10/h4H,2-3H2,1H3,(H,9,10)
• InChI Key: MWZIPSOUAUOKRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCC(=O)O
• Molecular Formula: C7H9NO3
• DSSTOX Substance ID: DTXSID40439532
• Molecular Weight: 155.15 g/mol
• CAS RN: 154928-89-9

Description

5-Isoxazolepropanoicacid, 3-methyl- is a chemical compound with the molecular formula C7H9NO3. It contains a total of 20 atoms, including 9 Hydrogen atoms, 7 Carbon atoms, 1 Nitrogen atom, and 3 Oxygen atoms.

Synthesis Analysis

The synthesis of isoxazole compounds, such as 5-Isoxazolepropanoicacid, 3-methyl-, often involves metal-free synthetic routes. These methods are eco-friendly and avoid the drawbacks associated with metal-catalyzed reactions, such as high costs, low abundance, toxicity, significant generation of waste, and difficulty in separating from the reaction mixtures. For instance, 5-amino-3-methyl-isoxazole-4-carboxylic acid, a related compound, was synthesized via a three-step process.

Molecular Structure Analysis

The molecule of 5-Isoxazolepropanoicacid, 3-methyl- contains a total of 20 bonds. There are 11 non-H bonds, 6 multiple bonds, 3 rotatable bonds, 1 double bond, 5 aromatic bonds, 1 five-membered ring, 1 carboxylic acid (aliphatic), 1 hydroxyl group, and 1 Isoxazole.

Chemical Reactions Analysis

Isoxazole compounds are commonly found in many commercially available drugs and are significant in the field of drug discovery. The synthesis of isoxazoles often involves (3 + 2) cycloaddition reactions.

Physical And Chemical Properties Analysis

5-Isoxazolepropanoicacid, 3-methyl- has a molecular weight determined by the sum of the atomic weights of each constituent element multiplied by the number of atoms.

Scientific Research Applications

Natural Product Synthesis and Biological Activities

"Isoxazolines and isoxazoles, including compounds structurally related to 5-isoxazolepropanoic acid, 3-methyl-, are found in a variety of natural products across different kingdoms including plants, insects, bacteria, and fungi. These compounds exhibit a range of biological activities and are involved in several synthetic pathways for natural products. The isoxazolinone ring and 3-nitropropanoic acid moiety are notable for their occurrence in nature and their role in plant defense mechanisms, signaling, and potentially as lead compounds in drug discovery due to their bioactivities. The review by Becker et al. (2017) highlights the distribution, synthesis, and biological importance of these compounds in nature" (Becker et al., 2017).

Anticancer Potential

"Isoxazoline-containing natural products have been recognized for their anticancer properties. Kaur et al. (2014) reviewed the occurrence of isoxazoline derivatives in natural sources, their synthetic pathways, and their uses as anticancer agents. The structural-activity relationship (SAR) and the impact of stereochemical configurations on their anticancer activity were also discussed, highlighting the potential of these compounds in the development of novel anticancer drugs" (Kaur et al., 2014).

Neuroprotection and Central Nervous System Disorders

"The role of kynurenines, metabolites in the tryptophan pathway, in disorders of the central nervous system indicates a potential area of application for compounds structurally related to 5-isoxazolepropanoic acid, 3-methyl-. Vámos et al. (2009) explored the neuroprotective effects of kynurenic acid and the toxic effects of quinolinic acid, providing insights into their roles in neurological disorders and suggesting new targets for drug development aimed at modulating these pathways for therapeutic benefit" (Vámos et al., 2009).

Environmental Presence and Behavior of Similar Compounds

"The occurrence, fate, and behavior of parabens, which share functional similarities with isoxazole derivatives, in aquatic environments were reviewed by Haman et al. (2015). Despite their effective removal in wastewater treatment, parabens persist at low concentrations in effluents and surface waters, highlighting the environmental persistence and ubiquity of these and structurally related compounds. This review also touched on the potential toxicological implications of their presence in the environment" (Haman et al., 2015).

Safety And Hazards

5-Isoxazolepropanoicacid, 3-methyl- can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to use this chemical only outdoors or in a well-ventilated area, and to avoid breathing its dust, fume, gas, mist, vapors, or spray.

Future Directions

In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. Given their significance, it is imperative to develop new eco-friendly synthetic strategies for isoxazoles. This could lead to the creation of a diverse collection of heterocyclic molecules to accelerate the drug discovery program.